![molecular formula C7H12ClF3N2O B1481840 4-(Aminomethyl)-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one hydrochloride CAS No. 2098033-03-3](/img/structure/B1481840.png)
4-(Aminomethyl)-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one hydrochloride
Overview
Description
4-(Aminomethyl)-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one hydrochloride (4-AM-1-TFP) is an organic compound that has gained attention in recent years due to its potential applications in scientific research. 4-AM-1-TFP is a small molecule that can be used to modify proteins and other biomolecules, making it a valuable tool for studying protein-protein interactions and other biochemical processes.
Scientific Research Applications
Pyrrolidine Derivatives in Organic Synthesis
Pyrrolidine and its derivatives, including structures similar to "4-(Aminomethyl)-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one hydrochloride," are pivotal in organic synthesis. They serve as intermediates in the synthesis of complex organic molecules due to their unique reactivity and structural features. Pyrrolidines are often prepared by condensation reactions involving amines and carbonyl-containing compounds, providing access to a wide range of functionalized derivatives. These derivatives find applications in synthesizing various pharmaceuticals, polymers, and materials with enhanced properties such as stability and solubility (Anderson & Liu, 2000).
Role in Medicinal Chemistry
The synthesis of dipeptide analogues containing pyrrolidin-2-ones, closely related to the chemical structure , has been demonstrated. These analogues, characterized by high yield and excellent enantiopurity, are significant for their potential biological activities and applications in drug design and discovery. The linear, extended conformation of these analogues may mimic natural peptides, offering insights into developing new therapeutic agents (Hosseini et al., 2006).
Advanced Material Science Applications
Pyrrolidine derivatives, including those with trifluoromethyl groups, have been utilized in synthesizing novel materials. These materials exhibit remarkable properties such as high thermal stability, hydrophobicity, and organosolubility, making them suitable for various applications in material science. For instance, polyimides derived from pyrrolidine-based monomers show promising features for use in advanced electronics and coatings, owing to their excellent thermal properties and solubility in organic solvents (Huang et al., 2017).
properties
IUPAC Name |
4-(aminomethyl)-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F3N2O.ClH/c8-7(9,10)4-12-3-5(2-11)1-6(12)13;/h5H,1-4,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLOICIVLRPUOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC(F)(F)F)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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